Cas no 843634-90-2 (2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 843634-90-2
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5476570
• Update Time: 2025-05-19

2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• Acetamide, 2-[[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(4-methoxyphenyl)-
• 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C18H19N5O2S/c1-12-4-3-5-13(10-12)17-21-22-18(23(17)19)26-11-16(24)20-14-6-8-15(25-2)9-7-14/h3-10H,11,19H2,1-2H3,(H,20,24)
• InChI Key： FDKJBOOTEXPJSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1N(N)C(C2=CC=CC(C)=C2)=NN=1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 12.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Compound CAS No. 843634-90-2: 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

The compound with CAS No. 843634-90-2, known as 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a triazole ring system and a methoxyphenyl group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The triazole moiety, specifically the 1,2,4-triazole ring, is known to exhibit antioxidant properties and has been implicated in the regulation of inflammatory responses. Additionally, the presence of the methoxyphenyl group enhances the compound's bioavailability and selectivity, making it an attractive option for drug development.

One of the most notable advancements in research related to this compound involves its role in neuroprotective therapies. Preclinical studies have demonstrated that 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide can effectively mitigate oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a novel therapeutic agent for conditions characterized by neuronal damage and cognitive decline.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the triazole ring through a click reaction and the subsequent functionalization with the methoxyphenyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

In terms of pharmacokinetics, this compound exhibits favorable properties such as moderate solubility and efficient absorption. These characteristics are critical for its potential use as an oral medication. Furthermore, preliminary toxicity studies have indicated that the compound has a low toxicity profile, which is essential for its safe administration in humans.

The structural uniqueness of 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide also makes it a valuable tool in drug discovery research. Its ability to interact with multiple biological targets simultaneously suggests that it could serve as a lead compound for developing multi-target-directed ligands (MTDLs), which are highly sought after in modern drug design.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring the therapeutic potential of this compound in oncology. Early-stage experiments have shown that it can inhibit key enzymes involved in cancer cell proliferation and induce apoptosis in various cancer cell lines. These results pave the way for further investigation into its efficacy against different types of cancers.

In conclusion, CAS No. 843634-90-2 represents a cutting-edge molecule with immense potential in the field of medicine. Its unique structure, combined with its favorable pharmacokinetic properties and diverse biological activities, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to uncover its full spectrum of applications, this compound is likely to play a pivotal role in advancing modern healthcare solutions.